Cas no 805952-35-6 (4-Piperidinol,1-butyl-2,5-dimethyl-, 4-acetate)

• Product Name: 4-Piperidinol,1-butyl-2,5-dimethyl-, 4-acetate
• CAS No: 805952-35-6
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 714708
• PubChem ID: 45097976
• Update Time: 2025-04-19

4-Piperidinol,1-butyl-2,5-dimethyl-, 4-acetate Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol,1-butyl-2,5-dimethyl-, 4-acetate
• 4-Piperidinol,1-butyl-2,5-dimethyl-,acetate(ester)(9CI)
• 805952-35-6

• Inchi： 1S/C13H25NO2/c1-5-6-7-14-9-10(2)13(8-11(14)3)16-12(4)15/h10-11,13H,5-9H2,1-4H3
• InChI Key： PZKYXLLMFSIYDV-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1CC(C)N(CCCC)CC1C

Computed Properties

• Exact Mass: 227.189
• Monoisotopic Mass: 227.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 2.8